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Compound of Interest

Compound Name: trans N-Benzyl Paroxetine

CAS No.: 105813-14-7

Cat. No.: B023331

Get Quote

trans N-Benzyl Paroxetine is a derivative and impurity of Paroxetine, a widely recognized

selective serotonin reuptake inhibitor (SSRI).[1][2] While its primary use is in research and

development, its structural relationship to a potent pharmaceutical agent necessitates a

rigorous approach to its disposal. The parent compound, Paroxetine, is known to exhibit

significant aquatic toxicity and potential cytotoxic effects, making indiscriminate disposal a

serious environmental and health risk.[3] This guide outlines the necessary protocols to

manage this chemical waste stream in compliance with major regulatory frameworks, including

the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act

(RCRA).[4][5]

Part 1: Hazard Identification and Risk Assessment
The foundational step in any disposal protocol is a thorough understanding of the compound's

intrinsic hazards. This assessment directly informs all subsequent handling, storage, and

disposal decisions.

Chemical and Toxicological Profile
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trans N-Benzyl Paroxetine must be managed as a hazardous waste. This classification is not

discretionary; it is mandated by its ecotoxicity profile. The Safety Data Sheet (SDS) for the

closely related Paroxetine HCl classifies it as H410: "Very toxic to aquatic life with long lasting

effects," a designation that necessitates its management under EPA guidelines to prevent

environmental release. Furthermore, studies on Paroxetine have indicated potential cytotoxic

and genotoxic effects on human cells, underscoring the need for stringent safety measures to

protect laboratory personnel.[3]

Property Value Source

Chemical Name

(3S,4R)-3-[(1,3-Benzodioxol-5-

yloxy)methyl]-1-benzyl-4-(4-

fluorophenyl)piperidine

[6]

CAS Number 105813-14-7 [7]

Molecular Formula C₂₆H₂₆FNO₃ [7]

Molecular Weight 419.49 g/mol [7]

Primary Hazard
H410: Very toxic to aquatic life

with long lasting effects.

Transport Classification
May be classified as a

Dangerous Good for transport.
[7]

Regulatory Framework
The disposal of this compound falls under the purview of the EPA's RCRA regulations.

Specifically, the 2019 Subpart P rule, which explicitly bans the sewering (drain disposal) of

hazardous waste pharmaceuticals from healthcare facilities, serves as the authoritative

standard for best practices in a laboratory setting as well.[5][8][9] Adherence to these

guidelines is critical for regulatory compliance and responsible environmental management.

Part 2: Pre-Disposal Handling and Containment
Safe disposal begins long before the waste leaves the laboratory. It starts with meticulous

handling and containment at the point of generation.
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Mandatory Personal Protective Equipment (PPE)
Based on OSHA guidelines for handling hazardous drugs and SDS recommendations, the

following PPE is mandatory when handling trans N-Benzyl Paroxetine in any form (solid,

liquid, or waste).[10][11][12]

Equipment Specification Causality (The "Why")

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves.

Prevents dermal absorption, a

primary route of exposure. The

outer glove is removed

immediately after handling.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects against accidental

splashes of solutions or

aerosolized powder,

preventing serious eye

irritation.[13]

Lab Coat
Disposable, solid-front gown

with tight-fitting cuffs.

Provides a barrier against

contamination of personal

clothing. Disposable gowns

eliminate cross-contamination

risks.

Respiratory
NIOSH-approved N95

respirator or higher.

Critical for handling the

solid/powder form. Prevents

inhalation of fine particles

which can cause respiratory

irritation.[11]

Waste Segregation and Containerization Protocol
Establish a Designated Waste Area: All hazardous chemical waste must be stored in a

designated Satellite Accumulation Area (SAA), which is at or near the point of generation and

under the control of laboratory personnel.[14][15]

Use Dedicated, Compatible Containers:
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Utilize only containers approved for hazardous waste that are chemically compatible with

the waste stream.

Ensure containers have a secure, tight-fitting lid to prevent spills and volatilization. The

container must remain closed unless waste is actively being added.[14]

Segregate Waste Streams:

Solid Waste: Contaminated PPE (gloves, gowns), weigh paper, and used absorbent pads

should be placed in a lined, dedicated solid hazardous waste container.

Liquid Waste: Unused solutions or contaminated solvents must be collected in a dedicated

liquid hazardous waste container. Do not mix incompatible waste streams. For instance,

avoid mixing acidic or basic solutions unless their compatibility is confirmed.[14]

Sharps: Contaminated needles or broken glass must be placed in a puncture-resistant

sharps container specifically designated for hazardous chemical waste.[16]

Proper Labeling: From the moment the first drop of waste enters the container, it must be

labeled. The EPA-compliant label must include:

The words "Hazardous Waste."[15]

The full chemical name: "trans N-Benzyl Paroxetine."

A clear indication of the hazard (e.g., "Toxic," "Ecotoxic").[15]

Part 3: Emergency Spill Management
Accidents can happen. A robust and well-rehearsed spill protocol is a non-negotiable

component of laboratory safety.

Step-by-Step Spill Cleanup Procedure
SECURE THE AREA: Immediately alert others in the vicinity. Restrict access to the spill area

to prevent the spread of contamination.[16]
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DON APPROPRIATE PPE: Before approaching the spill, don the full set of PPE as detailed

in the table above, including respiratory protection if the spill involves powder.

CONTAIN THE SPILL:

For Solid/Powder Spills: DO NOT sweep dry powder, as this will create hazardous dust.

Gently cover with absorbent pads and then wet them slightly with water to prevent

aerosolization.[11][16] Carefully scoop the material into a hazardous waste bag.

For Liquid Spills: Cover the spill with absorbent pads or a spill pillow, working from the

outside in to prevent spreading.[17]

DECONTAMINATE THE AREA: Once the bulk of the spill is removed, clean the affected

surface three times using a detergent solution, followed by a final rinse with water.[17]

DISPOSE OF ALL MATERIALS: All cleaning materials (absorbent pads, contaminated PPE,

etc.) are considered hazardous waste and must be placed in the designated sealed

container for disposal.[16]

For spills larger than 50 mL, evacuate the immediate area and contact your institution's

Environmental Health & Safety (EHS) department immediately.[16]

Part 4: Final Disposal Procedures
The ultimate goal is the safe and permanent destruction of the hazardous compound, managed

by professionals in accordance with federal law.

The Core Principle: No Drain Disposal
Under no circumstances should trans N-Benzyl Paroxetine or any solutions containing it be

poured down the drain.[5][8] This practice is a direct violation of EPA regulations and poses a

significant threat to aquatic ecosystems due to the compound's high toxicity to marine life.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from work with trans N-Benzyl Paroxetine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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